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Compound of Interest

Compound Name:
6-Methylbenzo[d][1,3]dioxol-5-

amine

Cat. No.: B1281390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Methylbenzo[d]dioxol-5-amine is not

readily available in public domains. The following guidelines are based on safety data for

structurally similar compounds, such as N-methylaniline and other benzodioxole derivatives. It

is imperative for researchers to conduct a thorough risk assessment before handling this

compound.

Introduction
6-Methylbenzo[d]dioxol-5-amine, a derivative of 3,4-methylenedioxyaniline, is a research

chemical with potential applications in medicinal chemistry and drug development. Due to the

limited availability of detailed public data on this specific compound, these notes provide a

framework for its safe handling, storage, and stability assessment based on established

chemical principles and information from analogous compounds.

Physicochemical Properties
Quantitative data for 6-Methylbenzo[d]dioxol-5-amine is limited. The following table

summarizes available information.
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Property Value Source

CAS Number 34060-22-5 [1][2]

Molecular Formula C₈H₉NO₂ [2][3]

Molecular Weight 151.16 g/mol [3]

Predicted XLogP3 1.6 [3]

Appearance Not determined [4]

Solubility
Slightly soluble in water

(inferred).[3]

Soluble in DMSO and ethanol

(inferred).[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 6-Methylbenzo[d]dioxol-5-amine is anticipated to be harmful

if swallowed or inhaled and may cause skin and eye irritation.[5] Strict adherence to safety

protocols and the use of appropriate PPE are crucial to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

[6]

Hand Protection Nitrile or neoprene gloves.[5]

Provides a barrier against skin

contact, which may cause

irritation or toxic effects.[6]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[5]

Prevents accidental skin

contact with the chemical.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5]

Minimizes the inhalation of

potentially toxic fumes or dust.

Handling and Storage Protocols
Proper handling and storage are critical for maintaining the chemical's stability and ensuring

laboratory safety.

Protocol for Safe Handling:

Preparation:

Ensure a chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.[5]

Gather all necessary PPE as specified in the table above.

Handling:

Conduct all manipulations of the compound within a well-ventilated chemical fume hood.

[5][6]

Avoid the generation of vapor or mist.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.tcichemicals.com/BE/en/sds/M0658_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.tcichemicals.com/BE/en/sds/M0658_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methylbenzo_d_1_3_dioxol_5_amine.pdf
https://www.tcichemicals.com/BE/en/sds/M0658_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0658_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the compound away from heat, sparks, open flames, and hot surfaces.[6]

Take measures to prevent the buildup of electrostatic charge.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[5][6]

Wash hands thoroughly after handling.[5][6]

Protocol for Storage:

Container:

Store in a tightly closed, original container.[5][7]

Environment:

Store in a cool, dry, and well-ventilated area.[5][6][7]

Recommended storage temperature is 2-8°C.[3]

Special Conditions:

The compound may be sensitive to air and light.[8] Store under an inert atmosphere (e.g.,

argon or nitrogen) and in a dark place.[3][8]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[5][9]

Spill and Disposal Procedures
Spill Response Protocol:

Immediate Actions:

Evacuate the area and ensure adequate ventilation.[5]

Wear appropriate PPE, including respiratory protection.[5]
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Containment and Cleanup:

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[5]

For large spills, contain the spill and prevent it from entering drains or waterways.[5]

Clean the spill area thoroughly with a suitable solvent.[5]

Disposal Guidelines:

The disposal of 6-Methylbenzo[d]dioxol-5-amine may be subject to regulations for controlled

substance analogs.[10]

Consult Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and adhere to federal, state, and local regulations.[10]

Preferred Method: Incineration in a licensed hazardous waste incinerator is the preferred

method to meet the "non-retrievable" standard set by the DEA for similar substances.[10]

Chemical Destruction: Alternatively, chemical destruction using agents like activated carbon

can be employed, ensuring the complete alteration of the chemical structure.[10] Verification

of destruction using analytical methods like GC-MS or HPLC is recommended.[10]

Experimental Protocols: Stability Assessment
Due to the lack of publicly available stability data, the following protocol provides a framework

for its determination.

Protocol for Preliminary Stability Study:

Solution Preparation:

Prepare a stock solution of 6-Methylbenzo[d]dioxol-5-amine in a suitable solvent (e.g.,

acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).[3]

Stress Conditions:
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Acid/Base Hydrolysis: Dilute the stock solution in aqueous solutions of varying pH (e.g.,

pH 2, pH 7, pH 9).[3]

Temperature: Store aliquots of each solution at different temperatures (e.g., 4°C, 25°C,

40°C) in the dark.[3]

Photostability: Expose a set of solutions to a controlled light source while keeping a control

set in the dark.

Sample Analysis:

At specified time points (e.g., 0, 2, 4, 8, 24 hours), analyze the samples using a suitable

chromatographic method (e.g., HPLC or LC-MS) to determine the concentration of the

parent compound and identify any major degradation products.[3]

Data Presentation:

Plot the concentration of 6-Methylbenzo[d]dioxol-5-amine versus time for each condition.

Calculate the degradation rate constants and half-life if applicable.

Stability Data Template:

Condition
Temperatur
e (°C)

pH
Light
Exposure

Half-life (t₁/
₂)

Degradatio
n Products
Identified

Visualizations
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Workflow for Handling and Storage of 6-Methylbenzo[d]dioxol-5-amine

Preparation

Handling (in Fume Hood)

Storage Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Check Emergency Equipment

Weigh/Transfer Compound

Perform Experiment

Clean Work Area

Tightly Seal Container

After Use

Segregate Waste

Waste Generated

Store at 2-8°C, Dark,
Inert Atmosphere Consult EHS Guidelines

Dispose via Approved Method
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Workflow for Stability Assessment

Apply Stress Conditions

Start: Pure Compound

Prepare Stock Solution
(e.g., 1 mg/mL in ACN)

Vary pH (2, 7, 9) Vary Temperature (4, 25, 40°C) Expose to Light (vs. Dark Control)

Collect Samples at
Time Points (0, 2, 4, 8, 24h)

Analyze via HPLC/LC-MS

Determine Concentration
& Identify Degradants

End: Stability Profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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